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Compound of Interest

Compound Name: NSC114792

Cat. No.: B14095878

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC114792 is a small molecule compound identified as a selective inhibitor of Janus kinase 3

(JAK3), a critical enzyme in the signaling pathways of several cytokines essential for T-cell

development and immune system homeostasis.[1] Due to the role of aberrant JAK3 activity in

various diseases, including hematopoietic malignancies and autoimmune disorders,

NSC114792 serves as a valuable tool for in vitro studies aimed at investigating the JAK/STAT

signaling pathway and for the development of novel therapeutic agents.[1]

These application notes provide detailed protocols for the preparation and use of NSC114792
in in vitro assays, guidance on data interpretation, and a summary of its known biological

activity.
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Property Value Reference

CAS Number 17392-79-9 -

Molecular Formula C27H34N4O2S -

Molecular Weight 478.65 g/mol -

Solubility Soluble in DMSO [2]

Storage

Short-term (days to weeks): 0 -

4°C, dry and dark. Long-term

(months to years): -20°C.

[2]

Biological Activity
NSC114792 is a cell-permeable compound that directly targets the kinase domain of JAK3,

inhibiting its catalytic activity.[1][3] It has been demonstrated to be an ATP-competitive inhibitor.

[1] Notably, NSC114792 exhibits high selectivity for JAK3 over other members of the JAK

family (JAK1, JAK2, and TYK2).[1][3]

The primary mechanism of action of NSC114792 is the inhibition of the JAK/STAT signaling

pathway. Specifically, it blocks the Interleukin-2 (IL-2)-induced phosphorylation of JAK3 and the

subsequent phosphorylation of Signal Transducer and Activator of Transcription 5 (STAT5).[1]

This targeted inhibition leads to a decrease in the viability of cancer cells that harbor a

persistently-active JAK3 by inducing apoptosis through the downregulation of anti-apoptotic

gene expression.[1]
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Assay Type Cell Line IC50 Reference

In vitro kinase assay - 20.9 µmol/L [1]

Cell Viability
L540 (Hodgkin's

lymphoma)

~40% inhibition at 20

µM after 72h
[3]

Cell Viability BaF3-JAK3WT
~50% inhibition at 20

µM after 72h
[3]

Cell Viability BaF3-JAK3V674A
~57% inhibition at 20

µM after 72h
[3]

Cell Viability BLNK-/- BKO84
~85% inhibition at 20

µM after 72h
[3]

Experimental Protocols
Preparation of NSC114792 Stock Solution
Materials:

NSC114792 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Protocol:

Allow the NSC114792 powder to equilibrate to room temperature before opening the vial to

prevent condensation.

Aseptically weigh the desired amount of NSC114792 powder.

Prepare a stock solution by dissolving the NSC114792 powder in DMSO. For example, to

prepare a 10 mM stock solution, dissolve 4.79 mg of NSC114792 in 1 mL of DMSO.

Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a

37°C water bath for a few minutes) may aid in dissolution.
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage.

In Vitro Kinase Assay
Objective: To determine the inhibitory effect of NSC114792 on JAK3 kinase activity.

Materials:

Recombinant human JAK3 enzyme

Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01%

Brij-35)

ATP

Substrate peptide (e.g., a poly(Glu, Tyr) 4:1)

NSC114792 stock solution

Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

96-well plates

Protocol:

Prepare a serial dilution of NSC114792 in kinase buffer at various concentrations (e.g., from

0.1 µM to 100 µM). Include a DMSO-only control.

In a 96-well plate, add the recombinant JAK3 enzyme to each well.

Add the diluted NSC114792 or DMSO control to the respective wells and incubate for a

specified period (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

Initiate the kinase reaction by adding a mixture of ATP and the substrate peptide to each

well.
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Incubate the plate at 30°C for a defined time (e.g., 60 minutes).

Stop the reaction and measure the kinase activity using a suitable detection reagent

according to the manufacturer's instructions.

Plot the percentage of kinase inhibition against the logarithm of the NSC114792
concentration and determine the IC50 value.

Cellular Assay for JAK3/STAT5 Phosphorylation
Objective: To assess the effect of NSC114792 on IL-2-induced JAK3 and STAT5

phosphorylation in a cellular context.

Materials:

Cell line expressing the IL-2 receptor (e.g., 32D/IL-2Rβ cells)

Cell culture medium

Recombinant human IL-2

NSC114792 stock solution

Lysis buffer

Antibodies for Western blotting: anti-phospho-JAK3, anti-JAK3, anti-phospho-STAT5, anti-

STAT5

6-well plates

Protocol:

Seed the cells in 6-well plates and culture until they reach the desired confluency.

Starve the cells in serum-free medium for a specified period (e.g., 4-16 hours) to reduce

basal signaling.

Pre-treat the cells with various concentrations of NSC114792 (e.g., 1 µM, 5 µM, 10 µM, 20

µM) or DMSO control for 1-2 hours.
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Stimulate the cells with recombinant IL-2 (e.g., 10 ng/mL) for a short period (e.g., 15-30

minutes).

Wash the cells with ice-cold PBS and lyse them with lysis buffer.

Determine the protein concentration of the cell lysates.

Perform Western blot analysis using antibodies against phosphorylated and total JAK3 and

STAT5 to assess the inhibition of signaling.

Visualization of Experimental Workflow and
Signaling Pathway
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Caption: Workflow for preparing and testing NSC114792.
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NSC114792 Inhibition of the JAK3-STAT5 Signaling Pathway
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Caption: NSC114792 inhibits the JAK3-STAT5 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NSC114792, a novel small molecule identified through structure-based computational
database screening, selectively inhibits JAK3 - PMC [pmc.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. JAK3 Inhibitor VIII, NSC114792 The JAK3 Inhibitor VIII, NSC114792 controls the
biological activity of JAK3. This small molecule/inhibitor is primarily used for Phosphorylation
& Dephosphorylation applications. | 17392-79-9 [sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes and Protocols for NSC114792 in In
Vitro Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14095878/docs#application-notes-and-protocols-for-
nsc114792-in-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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